2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-[(4-propan-2-yloxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C19H22N2O3S/c1-11(2)24-13-9-7-12(8-10-13)17(22)21-19-16(18(23)20-3)14-5-4-6-15(14)25-19/h7-11H,4-6H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: ULKUFUJOTCUWTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)NC
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol
• CAS No.: 893099-86-0

Description

2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C19H22N2O3S and its molecular weight is 358.46. The purity is usually 95%.
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Mechanism of Action

Target of Action

The compound “2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide” belongs to the class of organic compounds known as thiophene derivatives. These compounds have been the subject of various studies due to their potential pharmacological activities. .

Mode of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. The specific interaction of this compound with its targets and the resulting changes are subject to ongoing research.

Biochemical Pathways

Thiophene derivatives are known to interact with a variety of biochemical pathways, leading to their diverse pharmacological effects

Result of Action

As a thiophene derivative, it is likely to exhibit a variety of pharmacological effects, as mentioned earlier. .

Biological Activity

The compound 2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a synthetic organic molecule that has garnered attention in recent research for its potential biological activities. This article presents a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The structure of the compound can be represented as follows:

• Molecular Formula : C$_{18}$H$_{22}$N$_2$O$_2$S
• Molecular Weight : 342.44 g/mol
• IUPAC Name : 2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

The compound features a cyclopentathiophene core, which is known for its unique electronic properties and potential biological applications.

Research indicates that this compound exhibits inhibitory activity against specific enzymes and proteins involved in critical biological processes. Notably, it has shown potential as an inhibitor of the 3C-like protease (3CLP) of SARS-CoV-2, the virus responsible for COVID-19. Inhibiting this protease can disrupt viral replication, making it a target for antiviral drug development .

Antitumor Activity

In vitro studies have demonstrated that the compound possesses antitumor properties. It has been evaluated for its effects on various cancer cell lines, including ovarian cancer (SKOV-3). The compound exhibited an IC50 value of approximately 6.2 μM against SKOV-3 cells, suggesting significant antiproliferative effects .

Table of Biological Activities

Activity Type	Target/Cell Line	IC50 (μM)	Reference
Protease Inhibition	SARS-CoV-2 3CLP	N/A
Antitumor Activity	SKOV-3 Ovarian	6.2
Kinesin Inhibition	CENP-E	0.36

Study on Antiviral Efficacy

A study published in the European Patent Office documented the compound's efficacy as an antiviral agent against SARS-CoV-2 by inhibiting the 3CLP enzyme. The study emphasized the importance of structural modifications to enhance potency and selectivity against viral targets .

Antitumor Mechanism Investigation

Another investigation focused on the antitumor mechanisms of the compound. It was found that the compound induces mitotic arrest in cancer cells by targeting mitotic kinesins such as CENP-E. The stereochemical properties of the compound were also explored, revealing that specific enantiomers exhibited significantly different potencies against cancer cells .

Scientific Research Applications

Antiviral Properties

Recent studies have indicated that this compound exhibits significant antiviral activity by inhibiting the 3C-like protease of SARS-CoV-2. According to a patent document, compounds with similar structures have shown effectiveness in preventing viral replication, making them potential candidates for therapeutic development against COVID-19 .

Anticancer Activity

In vitro studies have demonstrated that derivatives of this compound can exhibit anticancer properties. For instance, compounds containing similar structural motifs have been evaluated for their ability to inhibit various cancer cell lines. The National Cancer Institute's Developmental Therapeutics Program has assessed several related compounds, revealing promising results in growth inhibition across multiple cancer types .

Table 1: Summary of Biological Activities

Activity Type	Target	IC50 (µM)	Reference
Antiviral	3CLP	TBD
Anticancer	Various cancer cell lines	TBD

Case Study 1: Antiviral Efficacy

A study published in a patent document highlighted the effectiveness of similar compounds against SARS-CoV-2. The research demonstrated that specific modifications to the chemical structure could enhance inhibitory activity against the 3C-like protease, suggesting a pathway for optimizing therapeutic candidates .

Case Study 2: Anticancer Evaluation

In a separate investigation by the National Cancer Institute, a series of compounds structurally related to 2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide were tested against a panel of human tumor cell lines. Results indicated that certain analogs showed significant growth inhibition, supporting further development as potential anticancer agents .